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Compound of Interest

Compound Name: 2-Bromobenzothiazole

Cat. No.: B1268465 Get Quote

A Technical Guide to the Physical Properties of
2-Bromobenzothiazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
Bromobenzothiazole, a crucial heterocyclic compound frequently utilized in medicinal

chemistry and materials science. This document details its melting point and solubility

characteristics, offering standardized experimental protocols for their determination.

Core Physical Properties
The physical characteristics of 2-Bromobenzothiazole are fundamental to its application in

synthesis and formulation. A summary of its key physical properties is presented below.

Property Value Reference

Melting Point 39-43 °C

Appearance Solid [1]

Molecular Formula C7H4BrNS [1][2]

Molecular Weight 214.08 g/mol [2]
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Solubility Profile
Currently, detailed quantitative solubility data for 2-Bromobenzothiazole in a wide range of

organic solvents is not extensively documented in publicly available literature. However, based

on the general principle of "like dissolves like," it is anticipated that 2-Bromobenzothiazole, a

polar molecule, will exhibit solubility in polar organic solvents. Experimental determination is

recommended for precise measurements.

Experimental Protocols
The following sections detail standardized methodologies for the determination of the melting

point and solubility of 2-Bromobenzothiazole.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of its purity. A sharp melting range

typically signifies a high degree of purity, while a broad melting range often suggests the

presence of impurities. The capillary method is the standard technique for determining the

melting point of a solid organic compound.[3][4][5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of 2-Bromobenzothiazole is placed on a clean, dry

watch glass. If the sample is not a fine powder, it should be gently ground using a mortar and

pestle.[6]

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into
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the sealed end. This process is repeated until a sample height of 2-3 mm is achieved.[3][6]

Measurement:

The loaded capillary tube is placed into the heating block of the melting point apparatus.

If the approximate melting point is known, the apparatus is heated at a moderate rate to

about 15-20°C below the expected melting point. The heating rate is then reduced to 1-

2°C per minute to allow for accurate observation.[6]

If the melting point is unknown, a preliminary rapid heating is performed to determine an

approximate range. The apparatus is then allowed to cool, and a fresh sample is used for

a more precise measurement with a slower heating rate.[6]

Observation and Recording: The temperature at which the first droplet of liquid is observed is

recorded as the beginning of the melting range. The temperature at which the entire sample

has completely melted is recorded as the end of the melting range.

Solubility Determination
Determining the solubility of a compound in various solvents is essential for its use in reactions,

purifications, and formulations. A general qualitative procedure is outlined below.

Materials:

2-Bromobenzothiazole

A selection of solvents (e.g., water, ethanol, methanol, acetone, dichloromethane, ethyl

acetate, hexane)

Small test tubes

Vortex mixer or spatula for agitation

Graduated pipettes or cylinders

Procedure:
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Sample Preparation: A small, accurately weighed amount of 2-Bromobenzothiazole (e.g.,

10 mg) is placed into a clean, dry test tube.

Solvent Addition: A specific volume of the chosen solvent (e.g., 1 mL) is added to the test

tube.

Agitation: The mixture is vigorously agitated using a vortex mixer or by stirring with a spatula

for a set period (e.g., 1-2 minutes) to ensure thorough mixing.

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved.

Classification:

Soluble: The solid completely dissolves, forming a clear solution.

Partially Soluble: Some of the solid dissolves, but undissolved particles remain.

Insoluble: The solid does not appear to dissolve.

Reporting: The results are recorded, noting the solvent used and the observed solubility. For

more quantitative results, the process can be repeated with increasing amounts of solute

until saturation is reached.

Visualizing the Experimental Workflow
The following diagram illustrates the logical steps involved in the experimental determination of

the melting point of 2-Bromobenzothiazole.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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